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Compound of Interest

Compound Name: Samarium-149

Cat. No.: B080668 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals involved in drug development

who utilize research reactors and may encounter issues related to Samarium-149 (Sm-149)

poisoning.

Frequently Asked Questions (FAQs)
Q1: What is Samarium-149 and why is it a concern in our reactor?

A1: Samarium-149 is a stable isotope and a potent neutron poison, meaning it has a very high

probability of absorbing neutrons.[1][2] It is not a direct fission product but is formed from the

decay of Promethium-149 (Pm-149), which is a fission product.[1][3] Its significance lies in its

large neutron absorption cross-section, which can negatively impact the reactivity of the reactor

core, effectively acting as a control rod and potentially hindering the chain reaction.[1][2]

Q2: We've shut down the reactor for maintenance, and upon restart, we're having trouble

achieving criticality. Could Sm-149 be the cause?

A2: Yes, this is a classic issue related to Sm-149. After a reactor shutdown, the neutron flux

ceases, so Sm-149 is no longer being "burned up" or removed through neutron absorption.[1]

[3][4] However, the accumulated inventory of its precursor, Promethium-149 (with a half-life of

53.1 hours), continues to decay into Sm-149.[1] This leads to a significant increase in the Sm-

149 concentration, peaking some time after shutdown and remaining high as it is a stable
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isotope.[5] This increased "poison load" requires additional positive reactivity to overcome upon

restart.

Q3: How is Sm-149 different from Xenon-135 poisoning?

A3: Both are significant neutron poisons, but they behave differently. Xenon-135 is a

radioactive fission product with a shorter-lived precursor, leading to a more rapid and

pronounced "poisoning peak" after shutdown, followed by its own decay.[5] Samarium-149, on

the other hand, is a stable isotope formed from a longer-lived precursor.[1] Consequently, its

concentration builds up more slowly after shutdown and does not decay away on its own.[5]

The only ways to remove Sm-149 are through neutron absorption during reactor operation or

by physically removing the fuel during refueling.[1][3]

Q4: Can we predict the concentration of Sm-149 in our reactor core?

A4: Yes, the concentration of Sm-149 can be predicted with reasonable accuracy using

computational models. These models take into account the reactor's power history, neutron

flux, fuel type, and the decay and absorption properties of the relevant isotopes. The

equilibrium concentration of Sm-149 during steady-state operation is largely independent of the

neutron flux level.[4][6] However, transient behavior after shutdown or power changes requires

more detailed calculations.

Q5: What are the primary methods for removing Sm-149 from the reactor core?

A5: There are two primary methods for Sm-149 removal:

Burnup: During reactor operation, Sm-149 atoms absorb neutrons and are transmuted into

Samarium-150, which has a much smaller neutron absorption cross-section. This is the

primary method of removal while the reactor is at power.[1][3][4]

Refueling: The physical removal of spent fuel assemblies and their replacement with fresh

fuel is another way to reduce the overall Sm-149 inventory in the core.[1][3]
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Issue Possible Cause Troubleshooting Steps

Unexpected negative reactivity

during steady-state operation.

Higher than expected Sm-149

concentration.

1. Verify reactor power history

and ensure it aligns with

calculations for Sm-149

equilibrium. 2. Review fuel

burnup data to assess the

accumulation of fission

products. 3. Perform a

reactivity balance calculation

to isolate the source of the

negative reactivity.

Difficulty achieving criticality

after a prolonged shutdown.

Post-shutdown increase in Sm-

149 concentration.

1. Calculate the expected Sm-

149 poisoning based on the

shutdown duration and pre-

shutdown power level. 2.

Ensure sufficient excess

reactivity is available from

control rod withdrawal or other

positive reactivity insertion

mechanisms to override the

samarium poison load. 3. If

criticality cannot be achieved,

a waiting period for the decay

of other short-lived neutron

poisons might be necessary,

though Sm-149 will remain.

Discrepancy between

calculated and measured Sm-

149 effects.

Inaccurate nuclear data or

modeling parameters.

1. Review and update the

cross-section libraries used in

the reactor physics codes. 2.

Validate the computational

model against experimental

data from previous operational

cycles. 3. Consider

implementing an experimental

protocol to directly or indirectly
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measure the Sm-149

concentration.

Quantitative Data Summary
Parameter Value Significance

Sm-149 Thermal Neutron

Absorption Cross-Section
~41,000 barns

Extremely high, making it a

very effective neutron

absorber.[7]

Pm-149 Half-life 53.1 hours

Governs the rate of Sm-149

production after reactor

shutdown.[1]

Nd-149 Half-life 1.73 hours

Short half-life means Pm-149

is produced relatively quickly

from fission.[1]

Fission Yield of Pm-149 (from

U-235 thermal fission)
~1.08%

A significant yield, ensuring a

continuous source of Sm-149's

precursor.[1]

Experimental Protocols
Protocol: Indirect Measurement of Sm-149 Poisoning through Reactivity Worth

Objective: To determine the reactivity worth of the accumulated Sm-149 in the reactor core

after a shutdown period.

Methodology:

Pre-Shutdown Data Collection:

Maintain the reactor at a steady, known power level for a sufficient duration to reach

equilibrium concentrations of fission product poisons, including the precursor Pm-149.

Record all relevant operational data, including power level, control rod positions, and core

temperature.
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Just before the planned shutdown, perform a critical rod position measurement to

establish a baseline reactivity state.

Reactor Shutdown and Waiting Period:

Shut down the reactor.

Allow the reactor to remain in a shutdown state for a predetermined period (e.g., 24, 48, or

72 hours) to allow for the decay of Pm-149 into Sm-149.

Post-Shutdown Data Collection:

Initiate a reactor startup following standard procedures.

Carefully bring the reactor to a low-power critical state.

Record the new critical control rod positions.

Data Analysis and Calculation:

Compare the critical rod positions before shutdown and after the waiting period. The

difference in rod positions is directly related to the change in core reactivity.

Using the known calibration curves for the control rods (reactivity worth per unit of

movement), calculate the total negative reactivity added to the core during the shutdown.

This change in reactivity is primarily attributable to the buildup of Sm-149 (after accounting

for the decay of Xenon-135 and other short-lived poisons).

Comparison with Models:

Compare the experimentally determined reactivity worth of Sm-149 with the predictions

from reactor physics simulation codes.

Any significant discrepancies may indicate issues with the computational model or the

nuclear data being used.
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Fission Process Decay Chain

Removal Mechanisms

U-235 FissionNeutron Absorption Nd-149Fission Yield Pm-149β- decay (t½=1.73h) Sm-149β- decay (t½=53.1h)

Sm-150Neutron Absorption (Burnup)

Refueling

Physical Removal
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Issue: Difficulty Achieving Criticality Post-Shutdown

Is Sm-149 poisoning suspected?

Calculate expected Sm-149 concentration 
 and negative reactivity.

Yes
Review shutdown duration and 

 pre-shutdown power history.

No

Is sufficient excess reactivity 
 available to override Sm-149?

Proceed with controlled startup.

Yes

Re-evaluate core configuration 
 and available reactivity.

No

Issue Resolved Further Investigation Required

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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